Cas no 1261911-48-1 (5-(2-Fluoro-4-methoxycarbonylphenyl)-2-methylphenol)

5-(2-Fluoro-4-methoxycarbonylphenyl)-2-methylphenol is a fluorinated aromatic compound featuring a methoxycarbonyl substituent and a phenolic hydroxyl group, making it a versatile intermediate in organic synthesis. Its structural properties, including the electron-withdrawing fluoro and methoxycarbonyl groups, enhance reactivity in cross-coupling reactions and other transformations. The compound’s phenol moiety allows for further functionalization, while the methyl group contributes to steric stability. It is particularly useful in pharmaceutical and agrochemical research, where fluorinated aromatic systems are valued for their bioactivity and metabolic stability. High purity and well-defined reactivity make it a reliable building block for complex molecular architectures.

5-(2-Fluoro-4-methoxycarbonylphenyl)-2-methylphenol structure

1261911-48-1 structure

Product Name:5-(2-Fluoro-4-methoxycarbonylphenyl)-2-methylphenol

CAS No:1261911-48-1

MF:C₁₅H₁₃FO₃

MW:260.260328054428

MDL:MFCD18313409

CID:2762958

PubChem ID:53219102

Update Time:2025-06-11

5-(2-Fluoro-4-methoxycarbonylphenyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

- MFCD18313409
- 5-(2-Fluoro-4-methoxycarbonylphenyl)-2-methylphenol, 95%
- Methyl 2-fluoro-3'-hydroxy-4'-methyl[1,1'-biphenyl]-4-carboxylate
- 5-(2-FLUORO-4-METHOXYCARBONYLPHENYL)-2-METHYLPHENOL
- 1261911-48-1
- DTXSID00683978
- 5-(2-Fluoro-4-methoxycarbonylphenyl)-2-methylphenol
- MDL： MFCD18313409
- Inchi： 1S/C15H13FO3/c1-9-3-4-10(8-14(9)17)12-6-5-11(7-13(12)16)15(18)19-2/h3-8,17H,1-2H3
- InChI Key： VIZRLRNOHWNWFT-UHFFFAOYSA-N
- SMILES： FC1C=C(C(=O)OC)C=CC=1C1C=CC(C)=C(C=1)O

Computed Properties

Exact Mass: 260.08487243Da
Monoisotopic Mass: 260.08487243Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 321
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 46.5Å²

5-(2-Fluoro-4-methoxycarbonylphenyl)-2-methylphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB319422-5 g	5-(2-Fluoro-4-methoxycarbonylphenyl)-2-methylphenol, 95%; .	1261911-48-1	95%	5g	€1159.00	2023-04-26
abcr	AB319422-5g	5-(2-Fluoro-4-methoxycarbonylphenyl)-2-methylphenol, 95%; .	1261911-48-1	95%	5g	€1159.00	2025-04-21

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(2-Fluoro-4-methoxycarbonylphenyl)-2-methylphenol

Recent Advances in the Study of 5-(2-Fluoro-4-methoxycarbonylphenyl)-2-methylphenol (CAS: 1261911-48-1)

In recent years, the compound 5-(2-Fluoro-4-methoxycarbonylphenyl)-2-methylphenol (CAS: 1261911-48-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties. This research brief aims to provide an overview of the most recent findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of investigation has been the synthesis and structural modification of 5-(2-Fluoro-4-methoxycarbonylphenyl)-2-methylphenol. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for clinical trials. Recent publications have detailed the use of advanced catalytic systems and green chemistry approaches to achieve these goals. Additionally, computational modeling studies have provided insights into the compound's stability and reactivity, further aiding in the design of more efficient synthesis protocols.

Pharmacological studies have revealed that 5-(2-Fluoro-4-methoxycarbonylphenyl)-2-methylphenol exhibits potent activity against specific biological targets. For instance, it has been shown to inhibit key enzymes involved in inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases. In vitro and in vivo studies have demonstrated its efficacy in reducing markers of inflammation, with minimal off-target effects. These findings underscore the compound's potential as a lead molecule for further drug development.

Another promising avenue of research involves the exploration of 5-(2-Fluoro-4-methoxycarbonylphenyl)-2-methylphenol's role in oncology. Preliminary data suggest that the compound may interfere with signaling pathways critical for cancer cell proliferation and survival. Researchers are currently investigating its effects on various cancer cell lines, with a focus on understanding its mechanism of action and identifying potential synergies with existing chemotherapeutic agents. These studies are still in the early stages, but the results so far are encouraging.

In conclusion, the compound 5-(2-Fluoro-4-methoxycarbonylphenyl)-2-methylphenol (CAS: 1261911-48-1) represents a promising area of research in chemical biology and pharmaceutical sciences. Its unique structural properties, combined with its demonstrated biological activity, make it a valuable candidate for further investigation. Continued research efforts are expected to yield deeper insights into its therapeutic potential and pave the way for its application in clinical settings. This brief highlights the current state of knowledge and underscores the importance of ongoing studies in this field.